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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and a hypothetical protocol for utilizing Vat
Red 15 as a fluorescent stain for the visualization of polymer morphology. This method is

particularly suited for examining semi-crystalline polymers, where the dye's partitioning

behavior can delineate between amorphous and crystalline domains.

Introduction
Vat Red 15, a member of the vat dye family, is a water-insoluble pigment in its oxidized state.

[1] However, upon reduction in an alkaline medium, it transforms into a water-soluble "leuco"

form which exhibits green fluorescence.[2][3] This unique property can be harnessed for

microscopic visualization of polymer structures. The principle of this application lies in the

differential partitioning of the soluble leuco dye into the amorphous regions of a polymer matrix.

Subsequent oxidation traps the insoluble, colored form of the dye within these regions, allowing

for their visualization. For fluorescence microscopy, imaging is performed on the fluorescent

leuco form before oxidation.

Principle of Visualization: The proposed mechanism for visualizing polymer morphology with

Vat Red 15 is based on the preferential partitioning of its soluble leuco form into the less

ordered, amorphous regions of a semi-crystalline polymer. The more densely packed,

crystalline regions are expected to be less permeable to the dye molecule. This differential

staining allows for the generation of contrast between amorphous and crystalline domains

when viewed under a fluorescence microscope.
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Physicochemical and Fluorescent Properties of Vat
Red 15
A summary of the key properties of Vat Red 15 is presented below. It is important to note that

specific fluorescent properties such as excitation and emission maxima for the leuco form are

not readily available in the literature and would need to be determined empirically.

Property Value Source

Chemical Name Vat Red 15 [2]

C.I. Name Vat Red 15 [2]

CAS Number 4216-02-8 [2]

Molecular Formula C₂₇H₁₃N₃O₂ [2]

Molecular Weight 411.41 g/mol [2]

Appearance (Oxidized) Purple-red powder [2]

Solubility (Oxidized)

Insoluble in water, acetone,

and ethanol. Slightly soluble in

chloroform, pyridine, and

toluene.

[2]

Leuco Form Fluorescence Green (qualitative) [2][3]

Hypothetical Excitation Max

(Leuco)

~488 nm (Estimated based on

green fluorescence)
-

Hypothetical Emission Max

(Leuco)

~520 nm (Estimated based on

green fluorescence)
-

Experimental Protocols
The following are hypothetical protocols for the preparation of polymer samples and their

staining with Vat Red 15 for subsequent microscopic analysis.

Materials
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Vat Red 15 (C.I. 71100)

Sodium Hydroxide (NaOH)

Sodium Dithionite (Na₂S₂O₄, also known as Sodium Hydrosulfite)

Deionized Water

Ethanol

Polymer sample (e.g., film, fiber, or sectioned bulk material)

Microscope slides and coverslips

Fluorescence microscope with appropriate filter sets (e.g., for green fluorescence)

Preparation of Staining Solution (Leuco Vat Red 15)
Safety Precaution: Sodium dithionite is a strong reducing agent and can be unstable. Handle

with care in a well-ventilated area. Prepare solutions fresh before use.

Prepare Alkaline Solution: Prepare a 0.1 M solution of NaOH in deionized water.

Prepare Vat Red 15 Slurry: In a separate container, create a fine slurry of Vat Red 15 in a

small amount of deionized water with a drop of a wetting agent if necessary. A typical starting

concentration would be 0.1% (w/v).

Reduction (Vatting):

Gently warm the alkaline solution to approximately 50-60°C.

Add the Vat Red 15 slurry to the warm alkaline solution with gentle stirring.

Gradually add a reducing agent, such as sodium dithionite, to the solution. A typical

starting concentration is 1-2 g/L.

Continue to stir gently until the solution changes color, indicating the formation of the

soluble leuco dye. The solution should be maintained in a reduced state, which can be

checked with vat reduction paper.[4]
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Staining Protocol for Polymer Samples
Sample Preparation: Ensure the polymer sample is clean and appropriately sized for

microscopy. For bulk polymers, thin sections may need to be prepared using a microtome.

Immersion: Immerse the polymer sample in the freshly prepared leuco Vat Red 15 staining

solution. The incubation time will depend on the polymer's properties (e.g., thickness,

porosity, and chemical nature) and may require optimization. A starting point of 10-30

minutes at 50°C is recommended.[5]

Washing: After staining, quickly wash the sample in a deoxygenated, slightly alkaline solution

(e.g., 0.01 M NaOH) to remove excess, unbound leuco dye. This step is critical to reduce

background fluorescence.

Mounting and Imaging (Fluorescence):

Immediately mount the stained and washed sample on a microscope slide with a drop of

the alkaline wash solution.

Place a coverslip over the sample and seal the edges to minimize contact with air and

prevent premature oxidation.

Image the sample using a fluorescence microscope equipped with a filter set appropriate

for green fluorescence (e.g., excitation around 488 nm and emission around 520 nm).

Oxidation and Bright-field Imaging (Optional):

To visualize the final, insoluble dye within the polymer, the sample can be exposed to air

or treated with a mild oxidizing agent (e.g., a dilute solution of hydrogen peroxide).[6]

After oxidation, the sample can be washed with deionized water and imaged under a

bright-field microscope to observe the distribution of the red-colored Vat Red 15.

Data Presentation
Quantitative analysis of the stained polymer morphology can be presented in a tabular format.

The following table is an example of how data on the differential staining of a semi-crystalline

polymer could be structured.
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Polymer Sample Region of Interest
Mean Fluorescence
Intensity (A.U.)

Standard Deviation

Polymer A (Annealed) Crystalline Lamellae 150 ± 20

Polymer A (Annealed)
Amorphous

Interlamellar
850 ± 75

Polymer B

(Quenched)
Amorphous Matrix 920 ± 80

Polymer B

(Quenched)
Spherulite Core 200 ± 30

Visualizations
The following diagrams illustrate the chemical structure of Vat Red 15, the proposed staining

mechanism, and the experimental workflow.

Chemical Structure of Vat Red 15

Vat Red 15 (C.I. 71100)

Click to download full resolution via product page

Caption: Chemical structure of Vat Red 15.
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Proposed Staining Mechanism

Vat Red 15 (Insoluble, Oxidized)

Leuco Vat Red 15 (Soluble, Fluorescent)

Reduction
(NaOH, Na₂S₂O₄)

Leuco Dye in Amorphous Regions

Preferential Partitioning

Semi-Crystalline Polymer
(Amorphous and Crystalline Regions)

Vat Red 15 Trapped in Amorphous Regions

Oxidation
(e.g., Air)

Click to download full resolution via product page

Caption: Proposed mechanism of Vat Red 15 staining.
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Experimental Workflow

Start

Prepare Leuco Vat Red 15
Staining Solution Prepare Polymer Sample

Stain Sample with Leuco Dye

Wash to Remove Excess Dye

Mount and Image
(Fluorescence Microscopy)

Oxidize Sample (Optional)

End

Image (Bright-field Microscopy)

Click to download full resolution via product page

Caption: Workflow for polymer morphology visualization.
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Limitations and Future Work
The protocols and data presented here are based on the known principles of vat dyes and their

fluorescent properties. Further empirical studies are required to:

Determine the precise excitation and emission spectra of the leuco form of Vat Red 15 in

various solvent and polymer environments.

Quantify the partitioning coefficient of the dye between the amorphous and crystalline

phases of different polymers.

Evaluate the photostability of the fluorescent leuco form under microscopic illumination.

These application notes are intended to serve as a foundational guide for researchers

interested in exploring the potential of Vat Red 15 as a novel fluorescent probe for polymer

morphology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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